2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate

• Molecular Formula: C25H18FNO5
• Molecular Weight: 431.4 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 2-(1,3-dioxoisoindol-2-yl)-3-phenylpropanoate
• InChI: InChI=1S/C25H18FNO5/c26-18-12-10-17(11-13-18)22(28)15-32-25(31)21(14-16-6-2-1-3-7-16)27-23(29)19-8-4-5-9-20(19)24(27)30/h1-13,21H,14-15H2
• InChI Key: JHJIPRVNRVYEFI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)OCC(=O)C2=CC=C(C=C2)F)N3C(=O)C4=CC=CC=C4C3=O

Description

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. In

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and chemokines, as well as by blocking the activation of the NF-κB signaling pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate can significantly reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in various animal models of inflammation. It has also been found to alleviate pain in animal models of acute and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate is its potent anti-inflammatory and analgesic activities, which make it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate. One potential direction is to explore its potential applications in the treatment of other diseases such as cancer and autoimmune disorders. Another direction is to develop novel formulations or delivery systems that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its exact mechanism of action and to identify potential targets for drug development.
In conclusion, 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate is a promising compound with potent anti-inflammatory and analgesic activities. Its potential applications in medicinal chemistry, drug discovery, and biological research make it an important topic of study. Further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate involves the reaction of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoic acid with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via an esterification reaction, and the resulting product is purified through various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders.